![molecular formula C10H16N2O B6262544 N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, Mixture of diastereomers CAS No. 1218111-45-5](/img/no-structure.png)
N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, Mixture of diastereomers
Overview
Description
“N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide” is a chemical compound with the molecular formula C10H16N2O and a molecular weight of 180.25 . It is a mixture of diastereomers, which means it contains two or more stereoisomers that are not mirror images of each other.
Synthesis Analysis
A number of derivatives of 5-(2-aminoethyl)bicyclo[2.2.1]hept-2-ene (85-90% of the endo isomer) were synthesized by reactions with p-nitrobenzenesulfonyl chloride, p-toluenesulfonyl chloride, benzoyl chloride, p-nitrobenzoyl chloride, benzyl isocyanate, m-tolyl isocyanate, phenyl isothiocyanate, and endic anhydride .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, Mixture of diastereomers involves the reaction of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid with 2-aminoethylamine in the presence of a coupling agent to form the desired product. The reaction is carried out under mild conditions to avoid any unwanted side reactions and to ensure high yield and purity of the product.", "Starting Materials": [ "Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid", "2-aminoethylamine", "Coupling agent (e.g. EDC, DCC)" ], "Reaction": [ "Step 1: Dissolve bicyclo[2.2.1]hept-5-ene-2-carboxylic acid in a suitable solvent (e.g. DMF, DMSO) and add the coupling agent (e.g. EDC, DCC) to the solution.", "Step 2: Add 2-aminoethylamine to the reaction mixture and stir the solution at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography using a suitable solvent system (e.g. hexane/ethyl acetate) to obtain the desired product as a mixture of diastereomers." ] } | |
CAS RN |
1218111-45-5 |
Product Name |
N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, Mixture of diastereomers |
Molecular Formula |
C10H16N2O |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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